Cas no 2097773-48-1 (2-Pyridinesulfinic acid, 6-methyl-)

• Product Name: 2-Pyridinesulfinic acid, 6-methyl-
• CAS No: 2097773-48-1
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• CID: 5869935
• PubChem ID: 67482953
• Update Time: 2025-10-29

2-Pyridinesulfinic acid, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfinic acid, 6-methyl-
• EN300-752398
• 2097773-48-1
• 6-methylpyridine-2-sulfinicacid
• 6-methylpyridine-2-sulfinic acid

• Inchi： 1S/C6H7NO2S/c1-5-3-2-4-6(7-5)10(8)9/h2-4H,1H3,(H,8,9)
• InChI Key： PHYMFEYYWASKBN-UHFFFAOYSA-N
• SMILES： C1(S(O)=O)=NC(C)=CC=C1

Computed Properties

• Exact Mass: 157.01974964g/mol
• Monoisotopic Mass: 157.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 383.3±44.0 °C(Predicted)
• pka: 0.60±0.10(Predicted)

Additional information on 2-Pyridinesulfinic acid, 6-methyl-

Introduction to 2-Pyridinesulfinic acid, 6-methyl- (CAS No. 2097773-48-1)

2-Pyridinesulfinic acid, 6-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2097773-48-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine sulfinic acid class, characterized by its sulfinyl group (-SO₂H) attached to a pyridine ring, which is further substituted with a methyl group at the 6-position. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug discovery and development.

The< strong>pyridine core is a heterocyclic aromatic ring containing one nitrogen atom, which imparts distinct electronic and steric properties to the molecule. These properties are highly beneficial in medicinal chemistry, as they allow for selective interactions with biological targets. The presence of the sulfinic acid group enhances the compound's reactivity, making it a versatile building block for further functionalization. In recent years, there has been growing interest in developing novel sulfinyl-containing compounds due to their potential pharmacological activities.

6-Methyl-substituted derivatives of pyridinesulfinic acids have been extensively studied for their role in modulating enzyme activity and receptor binding. For instance, modifications at the 6-position can influence the compound's solubility, metabolic stability, and binding affinity to target proteins. This positional flexibility has led to the exploration of< strong>2-Pyridinesulfinic acid, 6-methyl- in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of derivatives based on< strong>CAS No. 2097773-48-1. These computational approaches allow researchers to predict the structural and functional properties of new compounds before synthesizing them, significantly reducing time and experimental costs. Moreover, high-throughput screening techniques have enabled the rapid identification of lead compounds from large libraries of sulfinyl-containing molecules.

In the realm of drug development,2-Pyridinesulfinic acid, 6-methyl- has been employed as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling networks that drive pathological processes. The sulfinic acid moiety provides a handle for further derivatization, allowing for fine-tuning of pharmacokinetic profiles.

The< strong>sulfinic acid group is particularly interesting because it can participate in various chemical reactions, including nucleophilic substitution and metal coordination. These reactivities have been exploited in synthetic strategies to construct more complex molecular architectures. For example, sulfinic acids can be converted into sulfones or thiols through oxidation or reduction reactions, respectively. Such transformations have broadened the synthetic utility of< strong>2-Pyridinesulfinic acid, 6-methyl-.

Another area where this compound has shown promise is in the development of chiral sulfinyl derivatives. Chirality is a fundamental concept in stereochemistry, where molecules exist as non-superimposable mirror images (enantiomers). Many biologically active compounds exhibit enantioselective interactions with their targets, making chirality a critical factor in drug design. By introducing chiral centers into< strong>CAS No. 2097773-48-1, researchers can generate enantiomerically pure compounds with enhanced therapeutic efficacy.

The pharmaceutical industry has also explored< strong>2-Pyridinesulfinic acid, 6-methyl- for its potential as a prodrug or a pharmacophore scaffold. Prodrugs are inactive precursors that are metabolically converted into active drugs within the body. The sulfinic acid group can serve as a site for prodrug activation via enzymatic or chemical means. Additionally, the pyridine scaffold can be used as a pharmacophore—a molecular feature responsible for binding to biological targets—in drug design.

In conclusion,2-Pyridinesulfinic acid, 6-methyl-, with its CAS No. 2097773-48-1 identifier, represents a significant compound in modern chemical biology and drug discovery. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this molecule and its derivatives, it is likely to remain at the forefront of pharmaceutical innovation.